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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-4,4,5,5-

tetramethyl-1,3,2-dioxaborolane

CAS No.: 68716-49-4

Cat. No.: B1278184

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromophenylboronic acid pinacol ester, a

key reagent in modern organic synthesis, particularly in the realm of pharmaceutical and

materials science. This document details its chemical and physical properties, provides explicit

experimental protocols for its synthesis and application in Suzuki-Miyaura cross-coupling

reactions, and explores its role in the development of bioactive molecules.

Core Properties and Specifications
4-Bromophenylboronic acid pinacol ester, also known as 2-(4-bromophenyl)-4,4,5,5-
tetramethyl-1,3,2-dioxaborolane, is a crystalline solid widely utilized in palladium-catalyzed

cross-coupling reactions. Its pinacol ester group offers enhanced stability compared to the

corresponding boronic acid, making it easier to handle and purify while still providing excellent

reactivity.
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Property Value Reference

CAS Number 68716-49-4 [1]

Molecular Formula C₁₂H₁₆BBrO₂ [1]

Molecular Weight 283.0 g/mol [1]

Appearance
White to off-white crystalline

solid

Melting Point 85-89 °C

Purity ≥98% [1]

Synthesis of 4-Bromophenylboronic Acid Pinacol
Ester: Experimental Protocol
The following protocol is a general method for the synthesis of arylboronic acid pinacol esters

from the corresponding aryl halide. This specific example is adapted for the synthesis of 4-

Bromophenylboronic acid pinacol ester.

Reaction Scheme:

4-Bromophenylboronic Acid

Solvent (e.g., Diethyl Ether)
+ MgSO4 (drying agent)

Pinacol

4-Bromophenylboronic Acid Pinacol Ester
 Room Temperature, 24h

Click to download full resolution via product page

Caption: Synthesis of 4-Bromophenylboronic acid pinacol ester.

Materials:

4-Bromophenylboronic acid
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Pinacol

Anhydrous Magnesium Sulfate (MgSO₄)

Anhydrous Diethyl Ether

Argon or Nitrogen gas

Standard laboratory glassware (oven-dried)

Magnetic stirrer

Procedure:

To an oven-dried flask under an inert atmosphere (Argon or Nitrogen), add 4-

bromophenylboronic acid (1 equivalent), pinacol (1.2 equivalents), and anhydrous

magnesium sulfate (1.5 equivalents).[2]

Add anhydrous diethyl ether to the flask.[2]

Stir the suspension at room temperature for 24 hours.[2]

Upon completion, filter the reaction mixture to remove the magnesium sulfate.

Concentrate the filtrate under reduced pressure to obtain the crude product.

The crude product can be further purified by recrystallization or column chromatography

(e.g., using a hexane/ethyl acetate solvent system) to yield the pure 4-Bromophenylboronic

acid pinacol ester.[3]

Application in Suzuki-Miyaura Cross-Coupling:
Experimental Protocol
4-Bromophenylboronic acid pinacol ester is a cornerstone reagent for the synthesis of biaryl

compounds via the Suzuki-Miyaura cross-coupling reaction. This reaction forms a carbon-

carbon bond between the aryl group of the boronic ester and an aryl or vinyl halide.

General Reaction Workflow:
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Combine Reactants:
- 4-Bromophenylboronic acid pinacol ester

- Aryl Halide (e.g., Aryl Bromide)
- Base (e.g., K2CO3, Cs2CO3)
- Solvent (e.g., Dioxane/Water)

Add Palladium Catalyst
(e.g., Pd(PPh3)4, Pd(dppf)Cl2)

Heat Reaction Mixture
(e.g., 80-100 °C)

Aqueous Workup and Extraction

Purification
(Column Chromatography or Recrystallization)

Isolated Biaryl Product

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

4-Bromophenylboronic acid pinacol ester (1 equivalent)

Aryl halide (e.g., 1-bromo-4-nitrobenzene) (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)
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Base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents)

Solvent system (e.g., 1,4-dioxane and water, 4:1)

Inert gas (Argon or Nitrogen)

Standard laboratory glassware for reflux

Procedure:

In a round-bottom flask, combine 4-Bromophenylboronic acid pinacol ester, the aryl halide,

and the base.

Evacuate and backfill the flask with an inert gas three times.

Add the solvent system and the palladium catalyst to the flask.

Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by

thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Perform an aqueous workup by adding water and extracting the product with an organic

solvent (e.g., ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by column chromatography or recrystallization to obtain the desired

biaryl compound.[3]

Role in Drug Discovery: Synthesis of Kinase
Inhibitors
4-Bromophenylboronic acid pinacol ester is a valuable building block in the synthesis of

complex organic molecules, including those with significant biological activity. Its utility is

particularly evident in the development of kinase inhibitors, a class of drugs that target protein
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kinases involved in cell signaling pathways. Dysregulation of these pathways is a hallmark of

many diseases, including cancer.

One such example is in the synthesis of analogues of ABT-869, a multi-targeted receptor

tyrosine kinase (RTK) inhibitor.[4] RTKs are crucial for cell proliferation, differentiation, and

survival. Their aberrant activation is a common driver of tumor growth. The synthesis of such

inhibitors often involves a key Suzuki-Miyaura coupling step to construct the core biaryl

scaffold.

Signaling Pathway Inhibition:

The following diagram illustrates the general principle of how a kinase inhibitor, synthesized

using building blocks like 4-Bromophenylboronic acid pinacol ester, can disrupt a cancer-

related signaling pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.medchemexpress.com/4-aminophenylboronic-acid-pinacol-ester.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278184?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Receptor Tyrosine
Kinase (RTK)

Ras

Phosphorylates

Raf

MEK

ERK

Gene Transcription
(Proliferation, Survival)

Growth Factor

Binds and Activates

Kinase Inhibitor
(e.g., ABT-869 analogue)

Inhibits ATP Binding

Click to download full resolution via product page

Caption: Inhibition of a generic RTK signaling pathway by a kinase inhibitor.
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This simplified diagram shows that by inhibiting the RTK at the cell surface, the kinase inhibitor

prevents the downstream signaling cascade that ultimately leads to gene transcription

responsible for cell proliferation and survival. The ability to synthesize a diverse library of such

inhibitors, often facilitated by versatile reagents like 4-Bromophenylboronic acid pinacol ester,

is crucial for structure-activity relationship (SAR) studies and the development of potent and

selective cancer therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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